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Compound Name: 2-(Morpholinodithio)benzothiazole

Cat. No.: B160313 Get Quote

One of the most prevalent methods for synthesizing MDB is the oxidative condensation of 2-

mercaptobenzothiazole (MBT) with morpholine.[1][2] This approach leverages an oxidizing

agent to facilitate the formation of the disulfide bond. A common and effective oxidizing agent

for this reaction is sodium hypochlorite (NaClO).[1][2]

Experimental Protocol:
A detailed experimental protocol for this method is as follows:

In a suitable reaction vessel, a mixture of 2-mercaptobenzothiazole (MBT), morpholine, and

elemental sulfur is prepared in a solvent such as isopropanol.[1][3][4]

The mixture is heated to a temperature range of 65-70°C.[1][3][4]

A solution of sodium hypochlorite is then added slowly to the heated mixture.[1][3][4]

The reaction is allowed to proceed with stirring for a specified duration, typically around 30

minutes, while maintaining the temperature between 55-65°C.[3][4]

Upon completion, the reaction mixture is cooled to allow for the precipitation of the product.

The solid product is collected by filtration, washed, and dried to yield 2-
(Morpholinodithio)benzothiazole.[5]

Quantitative Data:
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Parameter Value Reference

Reactants

2-Mercaptobenzothiazole,

Morpholine, Sulfur, Sodium

Hypochlorite

[1][3][4]

Solvent Isopropanol [1][3][4]

Temperature
65-70°C (initial), 55-65°C (with

NaClO)
[1][3][4]

Reaction Time 0.5 hours [3][4]

Reaction Pathway:

2-Mercaptobenzothiazole (MBT)

+

Morpholine Sulfur

Sodium Hypochlorite (Oxidizing Agent)

+

2-(Morpholinodithio)benzothiazole (MDB)

Reaction Mixture

Heat (65-70°C)
Isopropanol

Stir (55-65°C, 0.5h)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b160313
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.echemi.com/products/pid_Rock34718-4-2-benzothiazolyldithiomorpholine.html
https://www.benchchem.com/product/b160313
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.echemi.com/products/pid_Rock34718-4-2-benzothiazolyldithiomorpholine.html
https://www.benchchem.com/product/b160313
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.echemi.com/products/pid_Rock34718-4-2-benzothiazolyldithiomorpholine.html
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.echemi.com/products/pid_Rock34718-4-2-benzothiazolyldithiomorpholine.html
https://www.benchchem.com/product/b160313?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Oxidative Condensation Pathway.

Reaction of 2,2'-Dithiobis(benzothiazole) (MBTS)
with Morpholine
Another widely utilized industrial method involves the reaction of 2,2'-Dithiobis(benzothiazole)

(MBTS) with morpholine.[1] This synthesis route is characterized as a nucleophilic substitution

reaction where morpholine attacks the disulfide bond of the MBTS molecule.[1] The reaction is

often facilitated by alkaline conditions, with the addition of a base like sodium hydroxide, which

aids in the cleavage of the disulfide bond in MBTS.[1]

Experimental Protocol:
2,2'-Dithiobis(benzothiazole) (MBTS) is dissolved in a suitable solvent.

Morpholine is added to the solution.

A base, such as sodium hydroxide, is introduced to the reaction mixture to facilitate the

cleavage of the disulfide bond and promote the nucleophilic attack by morpholine.[1]

The reaction is typically carried out with heating to ensure a reasonable reaction rate.

After the reaction is complete, the product is isolated from the reaction mixture, often through

precipitation and filtration.

Quantitative Data:
Parameter Value Reference

Reactants
2,2'-Dithiobis(benzothiazole)

(MBTS), Morpholine
[1]

Catalyst/Promoter
Sodium Hydroxide (alkaline

conditions)
[1]

Reaction Type Nucleophilic Substitution [1]

Reaction Pathway:
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2,2'-Dithiobis(benzothiazole) (MBTS)

+

Morpholine Sodium Hydroxide

2-(Morpholinodithio)benzothiazole (MDB)

Nucleophilic Substitution

Click to download full resolution via product page

Caption: Nucleophilic Substitution Pathway.

Synthesis from 2-(Morpholinothio)benzothiazole and
Sulfur
This pathway involves the addition of a sulfur atom to 2-(morpholinothio)benzothiazole to form

the desired dithio compound. This method can produce high yields of the final product.[5]

Experimental Protocol:
Charge a reactor with 2-(morpholinothio)benzothiazole (0.1 mole), elemental sulfur (0.1

mole), and anhydrous isopropyl alcohol (150 ml).[5]

A catalyst, the sodium salt of mercaptobenzothiazole, is formed in situ by adding solid

sodium hydroxide (0.01 mole) and then 2-mercaptobenzothiazole (0.01 mole) to the mixture.

[5]

The reaction mixture is stirred and heated to reflux temperature (approximately 82-83°C) for

about 1-2 hours.[5][6] A clear solution typically forms within 15 to 75 minutes.[5]

The mixture is then cooled to 30°C, during which the product begins to precipitate.[5]

Continue cooling to 0-10°C and hold for about 30 minutes.[5]
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The solid product is collected by filtration and air-dried at 25-30°C.[5]

Quantitative Data:
Parameter Value Reference

Reactants

2-

(Morpholinothio)benzothiazole,

Sulfur

[5]

Solvent Anhydrous Isopropyl Alcohol [5]

Catalyst

Sodium salt of 2-

mercaptobenzothiazole

(formed in situ)

[5]

Temperature Reflux (82-83°C) [5][6]

Reaction Time 1-2 hours [5]

Yield 94.4-95% [5]

Melting Point of Product 132-136°C [5]

Reaction Pathway:

2-(Morpholinothio)benzothiazole

+

Sulfur Na-MBT (in situ)

2-(Morpholinodithio)benzothiazole (MDB)

Reflux (82-83°C)
Isopropanol
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Caption: Sulfur Addition Pathway.

Reaction with Morpholine and Sulfur Monochloride
An alternative established route involves the reaction of 2-mercaptobenzothiazole with

morpholine and sulfur monochloride (S₂Cl₂).[1] This can be a two-step process where

morpholine first reacts with sulfur monochloride.[1]

Experimental Protocol:
In the first step, morpholine is reacted with sulfur monochloride to potentially form an

intermediate such as morpholine sulfide.

This intermediate is then coupled with 2-mercaptobenzothiazole.

The reaction conditions, including solvent and temperature, are critical for optimizing the

yield and purity of the final product. For instance, conducting the reaction in isopropanol at

65–70°C has been reported.[1]

Quantitative Data:
Parameter Value Reference

Reactants

2-Mercaptobenzothiazole,

Morpholine, Sulfur

Monochloride

[1]

Solvent Isopropanol [1]

Temperature 65-70°C [1]

Reaction Pathway:
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2-Mercaptobenzothiazole (MBT)

+

Morpholine

+

Sulfur Monochloride

2-(Morpholinodithio)benzothiazole (MDB)

Intermediate

Step 1

Step 2
Isopropanol (65-70°C)
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Caption: Sulfur Monochloride Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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